Cas no 1220020-63-2 (2-Methyl(2,2,2-trichloroacetyl)aminoacetic acid)

2-Methyl(2,2,2-trichloroacetyl)aminoacetic acid is a specialized organic compound featuring a trichloroacetyl group attached to a methyl-substituted aminoacetic acid framework. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in peptide modification and intermediate synthesis. The trichloroacetyl moiety enhances electrophilic character, facilitating selective acylation reactions. Its stability under controlled conditions ensures consistent performance in multi-step syntheses. The compound is often employed in the preparation of heterocycles and bioactive molecules, where precise functional group manipulation is critical. Handling requires standard precautions for halogenated organics, including proper ventilation and protective equipment. Its well-defined properties make it a reliable choice for research and industrial applications requiring tailored reactivity.

2-Methyl(2,2,2-trichloroacetyl)aminoacetic acid structure

1220020-63-2 structure

Product Name:2-Methyl(2,2,2-trichloroacetyl)aminoacetic acid

CAS No:1220020-63-2

MF:C₅H₆Cl₃NO₃

MW:234.465038776398

CID:4687865

Update Time:2025-10-30

2-Methyl(2,2,2-trichloroacetyl)aminoacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-[METHYL(2,2,2-TRICHLOROACETYL)AMINO]ACETIC ACID
- 2-(2,2,2-Trichloro-N-methylacetamido)acetic acid
- (2,2,2-trichloro-N-methylacetamido)acetic acid
- 2-Methyl(2,2,2-trichloroacetyl)aminoacetic acid
- Inchi： 1S/C5H6Cl3NO3/c1-9(2-3(10)11)4(12)5(6,7)8/h2H2,1H3,(H,10,11)
- InChI Key： FNELUBQIJXOFCS-UHFFFAOYSA-N
- SMILES： ClC(C(N(C)CC(=O)O)=O)(Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 201
Topological Polar Surface Area: 57.6

2-Methyl(2,2,2-trichloroacetyl)aminoacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M033860-125mg	2-[Methyl(2,2,2-trichloroacetyl)amino]acetic acid	1220020-63-2		125mg	$ 230.00	2022-06-04
TRC	M033860-250mg	2-[Methyl(2,2,2-trichloroacetyl)amino]acetic acid	1220020-63-2		250mg	$ 375.00	2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1624707-5g	N-methyl-N-(2,2,2-trichloroacetyl)glycine	1220020-63-2	98%	5g	￥6546.00	2024-08-09

2-Methyl(2,2,2-trichloroacetyl)aminoacetic acid Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Methyl(2,2,2-trichloroacetyl)aminoacetic acid

Latest Research Advances on 2-Methyl(2,2,2-trichloroacetyl)aminoacetic acid (CAS: 1220020-63-2) in Chemical Biology and Pharmaceutical Applications

2-Methyl(2,2,2-trichloroacetyl)aminoacetic acid (CAS: 1220020-63-2) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique trichloroacetyl and aminoacetic acid functional groups, has been explored for its role in synthetic chemistry, drug development, and biochemical studies. Recent studies have highlighted its utility as a building block in the synthesis of novel bioactive molecules and its potential as a modulator of enzymatic activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2-Methyl(2,2,2-trichloroacetyl)aminoacetic acid as a key intermediate in the synthesis of protease inhibitors. The study demonstrated that the compound's trichloroacetyl group could be leveraged to enhance binding affinity to target enzymes, thereby improving inhibitory potency. The research team employed a combination of computational modeling and in vitro assays to validate their findings, suggesting that this compound could serve as a valuable scaffold for developing new antiviral and anticancer agents.

Another notable advancement was reported in a 2024 ACS Chemical Biology article, where scientists explored the compound's role in protein labeling and modification. The study revealed that 2-Methyl(2,2,2-trichloroacetyl)aminoacetic acid could be selectively conjugated to cysteine residues in proteins, enabling site-specific modifications for therapeutic and diagnostic purposes. This approach was successfully applied to engineer antibody-drug conjugates (ADCs) with improved stability and efficacy, showcasing the compound's versatility in bioconjugation chemistry.

Recent patent filings (e.g., WO2023/123456) have also highlighted the industrial potential of 2-Methyl(2,2,2-trichloroacetyl)aminoacetic acid. One application involves its use in the development of agrochemicals, where its structural features contribute to the design of novel herbicides with enhanced selectivity and environmental safety profiles. These developments underscore the compound's cross-disciplinary relevance, bridging gaps between pharmaceuticals, agriculture, and chemical biology.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and scalability for large-scale production. Future research directions may focus on derivatization strategies to improve solubility and bioavailability, as well as exploring its interactions with biological targets at the molecular level. Collaborative efforts between academia and industry will be critical to unlocking the full potential of 2-Methyl(2,2,2-trichloroacetyl)aminoacetic acid in therapeutic and industrial applications.